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Compound of Interest

Compound Name: 4-Ethylheptane

Cat. No.: B1585254 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-Ethylheptane (CAS No.

2216-32-2), a branched-chain alkane. While not directly applicable to biological signaling or as

an active pharmaceutical ingredient, its unique physical and chemical properties make it a

valuable compound in foundational and applied chemical research, including areas relevant to

the broader pharmaceutical industry such as analytical chemistry and process science.

Physicochemical and Spectroscopic Properties
4-Ethylheptane is a saturated hydrocarbon with the chemical formula C₉H₂₀.[1][2][3][4] As a

branched alkane, its structure influences its physical properties when compared to its straight-

chain isomer, n-nonane.

Quantitative Data Summary
The key physicochemical properties of 4-Ethylheptane are summarized in the table below for

easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₉H₂₀ [1][2]

Molecular Weight 128.26 g/mol [1][2]

CAS Number 2216-32-2 [1][2]

Appearance Colorless liquid [1][5]

Boiling Point 141 °C [5][6]

Melting Point -113.19 °C [5]

Density 0.741 g/mL [6]

Refractive Index 1.416 [6]

Flash Point 30 °C [5]

Water Solubility 242.2 µg/L [5]

Spectroscopic Data
Spectroscopic analysis is critical for the identification and quantification of 4-Ethylheptane.
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Spectroscopy Type Characteristic Features

Mass Spectrometry (EI)

The mass spectrum shows characteristic

fragmentation patterns for branched alkanes.

Key fragments result from cleavage at the

branched carbon. The molecular ion peak (M+)

would be observed at m/z = 128.[4]

Infrared (IR) Spectroscopy

The IR spectrum is typical for an alkane,

dominated by C-H stretching vibrations just

below 3000 cm⁻¹ and C-H bending vibrations

around 1465 cm⁻¹ and 1375 cm⁻¹. The absence

of significant peaks in other regions indicates

the lack of functional groups.[2][7]

¹H NMR Spectroscopy

The proton NMR spectrum would show complex

overlapping signals in the 0.8-1.5 ppm range,

characteristic of aliphatic protons. Signals for

the methyl (CH₃) protons would appear most

upfield, while the methine (CH) proton at the

branch point would be the most downfield.

¹³C NMR Spectroscopy

The carbon NMR spectrum would display

unique signals for each chemically non-

equivalent carbon atom, providing clear

evidence of its branched structure.

Core Research Applications & Methodologies
The research applications of 4-Ethylheptane are primarily centered on its well-defined

structure and physical properties.

Application in Fuel Science and Combustion Research
Branched-chain alkanes are critical components of gasoline due to their higher octane ratings,

which prevent engine knocking.[8][9] 4-Ethylheptane, as a specific isomer, serves as a model

compound in combustion research to study the chemical kinetics of fuel oxidation and the

formation of pollutants. Its defined structure allows for more precise modeling compared to

complex fuel mixtures.
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Structural Isomers

Resulting Properties

n-Nonane (Linear)

Higher Boiling Point
(Stronger van der Waals)

Lower Octane Rating
(Prone to Knocking)

4-Ethylheptane (Branched)

Lower Boiling Point
(Weaker van der Waals)

Higher Octane Rating
(Resists Knocking)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Ethylheptane | CymitQuimica [cymitquimica.com]

2. Heptane, 4-ethyl- [webbook.nist.gov]

3. Heptane, 4-ethyl- [webbook.nist.gov]

4. Heptane, 4-ethyl- [webbook.nist.gov]

5. 4-ETHYLHEPTANE | 2216-32-2 [chemicalbook.com]

6. 4-ethylheptane [stenutz.eu]

7. www2.chem.wisc.edu [www2.chem.wisc.edu]

8. fvs.com.py [fvs.com.py]

9. chemistry.stackexchange.com [chemistry.stackexchange.com]

To cite this document: BenchChem. [A Technical Guide to 4-Ethylheptane: Properties,
Analysis, and Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585254#potential-research-applications-of-4-
ethylheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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